Cas no 128376-61-4 (3-Thiophenecarboxaldehyde, 2-(hydroxymethyl)- (9CI))

• Product Name: 3-Thiophenecarboxaldehyde, 2-(hydroxymethyl)- (9CI)
• CAS No: 128376-61-4
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 1020849
• PubChem ID: 14696288
• Update Time: 2025-04-20

3-Thiophenecarboxaldehyde, 2-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde, 2-(hydroxymethyl)- (9CI)
• 2-hydroxymethyl-3-thiophenecarboxaldehyde
• PCTXXWZVBVLMSW-UHFFFAOYSA-N
• 3-Thiophenecarboxaldehyde, 2-(hydroxymethyl)-
• 2-(HYDROXYMETHYL)THIOPHENE-3-CARBALDEHYDE
• 128376-61-4
• DB-271931
• SCHEMBL6748897

• Inchi： 1S/C6H6O2S/c7-3-5-1-2-9-6(5)4-8/h1-3,8H,4H2
• InChI Key： PCTXXWZVBVLMSW-UHFFFAOYSA-N
• SMILES： S1C=CC(C=O)=C1CO

Computed Properties

• Exact Mass: 142.00888
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3